Cas no 1289121-43-2 (ethyl 7-chloroimidazo[1,2-a]pyrimidine-2-carboxylate)

• Product Name: ethyl 7-chloroimidazo[1,2-a]pyrimidine-2-carboxylate
• CAS No: 1289121-43-2
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 2130999
• Update Time: 2023-11-20

ethyl 7-chloroimidazo[1,2-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-chloro-Imidazo[1,2-a]pyrimidine-2-carboxylic acid ethyl ester
• ethyl 7-chloroimidazo[1,2-a]pyrimidine-2-carboxylate
• CID 100912168
• IMidazo[1,2-a]pyriMidine-2-carboxylic acid, 7-chloro-, ethyl ester
• ethyl 7-chloroiMidazo[1,2-a]pyriMidine-2- carboxylate
• 7-chloro-Imidazo[1,2-a]pyrimidine-2-Carbocylic acid ethyl ester

• MDL： MFCD00067825
• Inchi： 1S/C9H8ClN3O2/c1-2-15-8(14)6-5-13-4-3-7(10)12-9(13)11-6/h3-5H,2H2,1H3
• InChI Key： JJZDDYRUJCEALX-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=C(C(=O)OCC)N=C2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 56.5

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 0.39±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines